5-(dimethylamino)-1-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C13H15FN4O
• Molecular Weight: 262.28 g/mol
• IUPAC Name: 5-(dimethylamino)-1-[(2-fluorophenyl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C13H15FN4O/c1-17(2)12-7-11(13(15)19)16-18(12)8-9-5-3-4-6-10(9)14/h3-7H,8H2,1-2H3,(H2,15,19)
• InChI Key: NWCQCNJCJYWRRO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NN1CC2=CC=CC=C2F)C(=O)N

Description

5-(dimethylamino)-1-(2-fluorobenzyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H15FN4O and its molecular weight is 262.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.34 g of ethyl 5-(dimethylamino)-1-(2-fluorobenzyl)-1H-pyrazole-3-carboxylate 1-9-1 (4.60 mmol, 1.0 eq.) were dissolved in 120 mL of methanol. 60 mL of a 7 N solution of ammonia in methanol were added and the solution was stirred for three day at 50° C. bath temperature. 60 mL of a 7 N solution of ammonia in methanol were added again and stirred for further 24 hours at 50° C. bath temperature. 60 mL of a 7 N solution of ammonia in methanol were added again stirred for 24 hour at 65° C. bath temperature. The solution was concentrated in vacuo to provide 1.33 g (5.07 mmol, quantitative) of analytically pure target compound.